1-[4-(3-Chlorophenyl)piperazin-1-yl]-3-[6-(3,4-dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propan-1-one

• IUPAC Name: 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-[6-(3,4-dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propan-1-one
• InChI: InChI=1S/C26H27ClN6O/c1-18-6-7-20(16-19(18)2)23-8-9-24-28-29-25(33(24)30-23)10-11-26(34)32-14-12-31(13-15-32)22-5-3-4-21(27)17-22/h3-9,16-17H,10-15H2,1-2H3
• InChI Key: BVCYJJLHBRPUMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN=C3CCC(=O)N4CCN(CC4)C5=CC(=CC=C5)Cl)C=C2)C
• Molecular Formula: C26H27ClN6O
• Molecular Weight: 475.0 g/mol

Description

The compound “1-[4-(3-Chlorophenyl)piperazin-1-yl]-3-[6-(3,4-dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propan-1-one” is a chemical compound with a complex structure. It is related to Trazodone, a compound used in medicine.

Scientific Research Applications

Antidiabetic Applications

• Triazolo-pyridazine-piperazines as Anti-diabetic Drugs : A family of triazolo-pyridazine-6-yl-substituted piperazines demonstrated potential as anti-diabetic medications, showing strong Dipeptidyl peptidase-4 (DPP-4) inhibition and insulinotropic activities. These compounds were synthesized and evaluated for their DPP-4 inhibition potential and insulinotropic activities in 832/13 INS-1 cells. Some of these compounds exhibited excellent antioxidant and insulinotropic activity, indicating their effectiveness as anti-diabetic drugs (Bindu, Vijayalakshmi, & Manikandan, 2019).

Antimicrobial Applications

• Antimicrobial Activities of Triazole Derivatives : Novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives, including those with 3-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3]benzoxazole, showed good to moderate antimicrobial activities against tested microorganisms, highlighting their potential in combating infections (Bektaş et al., 2007).
• Piperazine and Triazolo-pyrazine Derivatives in Antimicrobial Screening : Piperazine and triazolo-pyrazine derivatives were synthesized and evaluated for their antimicrobial activity against bacterial and fungal strains. Some of these derivatives displayed promising results, indicating potential applications in antimicrobial treatments (Patil et al., 2021).

Anticancer Applications

• Antiproliferative Activity of Triazolo-pyridazine Derivatives : A series of [1,2,4]triazolo[4,3-b]pyridazin-6-yloxy derivatives demonstrated inhibitory effects on the proliferation of endothelial and tumor cells. This indicates their potential as candidates for anticancer treatments (Ilić et al., 2011).

Anticonvulsant Applications

• Structural and Electronic Properties of Anticonvulsant Drugs : Studies on the crystal structures of anticonvulsant compounds, including those with substituted 3-tertiary-amino-6-aryl-pyridazines and -1,2,4-triazines, provide insights into their potential applications in treating seizures and related disorders (Georges et al., 1989).